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Compound of Interest

Compound Name: 1-Pentadecene

cat. No.: B078149

An In-Depth Technical Guide to 1-Pentadecene: Properties, Synthesis, and Applications

Introduction

1-Pentadecene is a long-chain alpha-olefin (a-olefin), a class of organic compounds
characterized by a terminal double bond. This structural feature imparts specific reactivity,
making it a valuable intermediate in organic synthesis and a subject of interest in various
biological contexts. As an unbranched hydrocarbon with fifteen carbon atoms, its
physicochemical properties are dictated by its long aliphatic chain, while its chemical behavior
is dominated by the reactivity of the C1-C2 double bond.[1][2] This guide provides a
comprehensive technical overview for researchers and drug development professionals,
detailing its chemical identity, properties, synthesis, applications, and handling protocols,
grounded in authoritative scientific data.

Part 1: Chemical Identity and Molecular Structure

Accurate identification is the cornerstone of chemical research. 1-Pentadecene is
systematically identified through a combination of nomenclature, registry numbers, and
structural notations. The International Union of Pure and Applied Chemistry (IUPAC) name is
pentadec-1-ene.[3][4][5]

The structure is unambiguously represented by the Simplified Molecular-Input Line-Entry
System (SMILES) string, which encodes the molecular graph into a linear text format. This
notation is crucial for cheminformatics and database searches.

Table 1: Core Identifiers for 1-Pentadecene
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Identifier Value Source(s)
IUPAC Name pentadec-1-ene [31[41[5][6]
Synonyms Pentadecene,1- [61[7]

CAS Number 13360-61-7 [11[3]
Molecular Formula CisHso [21[3114]
SMILES String CCccccceceeceecee=C [3][8]

| InChl Key | PILHTVIBELQURV-UHFFFAOYSA-N [[4][6] |

The molecular structure, defined by a fourteen-carbon saturated chain attached to a terminal
vinyl group, is visualized below.

Caption: 2D structure of 1-Pentadecene (pentadec-1-ene).

Part 2: Physicochemical Properties

The physical properties of 1-Pentadecene are characteristic of a long-chain hydrocarbon,
existing as a liquid at room temperature with low volatility and poor water solubility.[1] These
properties are critical for determining appropriate solvents, reaction conditions, and storage
requirements.

Table 2: Key Physicochemical Data for 1-Pentadecene
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Property Value Conditions Source(s)

Molecular Weight 210.40 g/mol - [2][9]

Clear, colorless to ,
Appearance ) o Ambient [1][4][10]
light yellow liquid

Melting Point -4 °C (24.8 °F) - [5][11]
- _ 268-269 °C (514-516
Boiling Point °F) 760 mmHg [1][11]
Density 0.775 g/mL 25°C [1][12]
_ 110- 112 °C (230 -

Flash Point Closed Cup [51[13]

234 °F)
N Not miscible or difficult

Water Solubility ) 25°C [1]

to mix

| Refractive Index (n_D) | 1.439 | 20 °C |[1] |

The long, nonpolar alkyl chain governs its solubility, making it miscible with many organic
solvents like ethers and hydrocarbons but virtually insoluble in water.[1] Its high boiling point
and flash point indicate that it is a combustible liquid but not highly flammable under standard

conditions.[12]

Part 3: Spectroscopic Profile

Structural elucidation and purity assessment of 1-Pentadecene rely on standard spectroscopic
techniques.

e 1H NMR Spectroscopy: The proton NMR spectrum is characterized by distinct signals
corresponding to the terminal vinyl protons, which typically appear in the 4.9-5.8 ppm range.
A complex multiplet around 2.0 ppm arises from the allylic protons on C3. The majority of the
signal intensity is found in a large multiplet around 1.2-1.4 ppm, corresponding to the many
methylene (-CH2) groups of the long alkyl chain, with a terminal methyl (-CHs) group signal
appearing as a triplet around 0.9 ppm.[2]
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e 13C NMR Spectroscopy: The carbon NMR spectrum confirms the presence of the double
bond with two signals in the olefinic region, typically around 114 ppm (for C1, =CHz) and 139
ppm (for C2, =CH). The remaining thirteen signals appear in the aliphatic region (14-34

ppm).[2]

« Infrared (IR) Spectroscopy: The IR spectrum displays characteristic C-H stretching vibrations
for both sp? (alkene) and sp3 (alkane) hybridized carbons, typically above and below 3000
cm~1, respectively. Key functional group absorptions include a C=C stretch around 1640
cm~1 and out-of-plane C-H bending vibrations for the vinyl group around 910 and 990 cm™1.

[6]

Part 4: Synthesis and Reactivity
Synthetic Pathway

A common laboratory-scale synthesis of alpha-olefins like 1-Pentadecene involves the
selective reduction of the corresponding terminal alkyne. For instance, pentadec-1-yne can be
reduced to 1-Pentadecene. While various reagents can achieve this, a semi-reduction is
necessary to avoid complete saturation to the alkane (pentadecane). One documented method
involves a two-stage process using a palladium catalyst.[9]

' Pentadec-1-yne '

Pd(PPhs)a4
Formic Acid

Reduction
(1,4-dioxane, 80°C)

1-Pentadecene

Click to download full resolution via product page

Caption: A representative synthesis of 1-Pentadecene from pentadec-1-yne.
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Core Reactivity

The chemical utility of 1-Pentadecene stems from the reactivity of its terminal double bond.
This electron-rich site is susceptible to a variety of reactions, including:

Electrophilic Addition: Reacts with halogens, hydrogen halides, and water (under acidic
conditions) according to Markovnikov's rule.

Polymerization: Can serve as a monomer or co-monomer in polymerization reactions,
particularly with Ziegler-Natta or metallocene catalysts, to produce polyolefins with specific
side-chain lengths.

Metathesis: Participates in olefin metathesis reactions, enabling the formation of new
carbon-carbon double bonds.

Hydroformylation: The addition of carbon monoxide and hydrogen across the double bond to
form aldehydes.

Part 5: Applications and Biological Relevance

1-Pentadecene's applications are diverse, spanning chemical manufacturing and biological
research.

Chemical Intermediate: It serves as a precursor in the synthesis of a wide range of specialty
chemicals. The terminal double bond can be functionalized to produce fatty acids, alcohols,

amines, and epoxides, which are used in the manufacturing of detergents, plasticizers, and

lubricants.[12]

Semiochemical: In the field of chemical ecology, 1-Pentadecene is recognized as a
semiochemical—a chemical messenger. It is a known aggregation pheromone component
for several species of flour beetles (genus Tribolium), influencing their social behavior.[1][14]

Natural Occurrence and Metabolism: 1-Pentadecene is found in nature as a component of
the volatile oils of various plants, including burdock root, safflower, and watermelon.[14] It is
also reported as a mammalian metabolite, indicating its presence in biological systems.[2]
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e Research Standard: Due to its well-defined structure and properties, high-purity 1-
Pentadecene is used as a standard material for gas chromatography (GC) to calibrate
instruments and identify components in complex hydrocarbon mixtures.[15]

Part 6: Safety and Handling
Hazard Identification

The hazard classification of 1-Pentadecene is not uniform across all databases. While some
safety data sheets (SDS) classify it as not hazardous, others note potential risks.[11][12] The
Globally Harmonized System (GHS) classifications from some sources include:

o Aspiration Hazard (H304): May be fatal if swallowed and enters airways.[2]
o Skin Irritation (H315): Causes skin irritation.[2]
e Eye Irritation (H319): Causes serious eye irritation.[2]

It is a combustible liquid with a relatively high flash point.[13] Vapors can form explosive
mixtures with air upon intense heating.[12]

Recommended Protocols

» Handling: Work in a well-ventilated area or under a chemical fume hood. Wear appropriate
personal protective equipment (PPE), including safety glasses with side-shields or goggles,
nitrile gloves, and a lab coat.[13] Avoid inhalation of vapor and contact with skin and eyes.
[13]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
strong oxidizing agents and sources of ignition.[12] It is classified as a Storage Class 10
combustible liquid.

o Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
Do not allow it to enter drains or waterways.

Conclusion
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1-Pentadecene is a foundational chemical with a well-defined identity and a versatile reactivity
profile centered on its terminal double bond. Its significance extends from a building block in
industrial synthesis to a signaling molecule in biological ecosystems. A thorough understanding
of its physicochemical properties, spectroscopic signatures, and safety protocols, as outlined in
this guide, is essential for its effective and safe utilization in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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